Cas no 82-52-0 (4,5-Diisopropyl-1-naphthalenesulfonic acid)

• Product name: 4,5-Diisopropyl-1-naphthalenesulfonic acid
• CAS No: 82-52-0
• MF: C₁₆H₂₀O₃S
• MW: 292.393
• CID: 2803287
• PubChem ID: 71407323

4,5-Diisopropyl-1-naphthalenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90827900
• 82-52-0
• PBHGGNJOKATMKG-UHFFFAOYSA-N
• DTXCID10778642
• 4,5-Diisopropyl-1-naphthalenesulfonic acid

• Inchi： InChI=1S/C16H20O3S/c1-10(2)12-6-5-7-14-15(20(17,18)19)9-8-13(11(3)4)16(12)14/h5-11H,1-4H3,(H,17,18,19)
• InChI Key： PBHGGNJOKATMKG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 292.11331567Da
• Monoisotopic Mass: 292.11331567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų
• XLogP3: 4.2